Cas no 2229269-91-2 (3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one)

3-(2-Bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one is a brominated and trifluoromethylated aromatic ketone with potential applications in synthetic organic chemistry and pharmaceutical intermediates. Its key structural features include a bromine substituent at the ortho position and a trifluoromethyl group adjacent to the carbonyl, enhancing reactivity in nucleophilic substitution and cross-coupling reactions. The compound’s electron-withdrawing trifluoromethyl group improves stability and influences the electronic properties of the aromatic ring, making it valuable for constructing complex fluorinated molecules. Its well-defined reactivity profile allows for precise functionalization, supporting its use in agrochemical and medicinal chemistry research. High purity and consistent quality ensure reliable performance in synthetic workflows.
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one structure
2229269-91-2 structure
Product Name:3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
CAS No:2229269-91-2
MF:C10H8BrF3O
MW:281.069132804871
CID:6571488
PubChem ID:165795361
Update Time:2025-10-30

3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
    • EN300-2005592
    • 2229269-91-2
    • Inchi: 1S/C10H8BrF3O/c1-6-2-3-7(8(11)4-6)5-9(15)10(12,13)14/h2-4H,5H2,1H3
    • InChI Key: GWICUSDLRSFJIR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1CC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 279.97106g/mol
  • Monoisotopic Mass: 279.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2005592-1g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
1g
$914.0 2023-09-16
Enamine
EN300-2005592-5g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
5g
$2650.0 2023-09-16
Enamine
EN300-2005592-10g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
10g
$3929.0 2023-09-16
Enamine
EN300-2005592-0.05g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
0.05g
$768.0 2023-09-16
Enamine
EN300-2005592-0.1g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
0.1g
$804.0 2023-09-16
Enamine
EN300-2005592-0.25g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
0.25g
$840.0 2023-09-16
Enamine
EN300-2005592-0.5g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
0.5g
$877.0 2023-09-16
Enamine
EN300-2005592-1.0g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
1g
$785.0 2023-05-31
Enamine
EN300-2005592-2.5g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
2.5g
$1791.0 2023-09-16
Enamine
EN300-2005592-5.0g
3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one
2229269-91-2
5g
$2277.0 2023-05-31

Additional information on 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one

Professional Introduction to 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229269-91-2)

3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229269-91-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a trifluoromethyl group and a brominated aromatic ring, which contribute to its distinct reactivity and utility in synthetic chemistry.

The presence of the trifluoromethyl group in 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug design. This property is particularly crucial in the development of bioavailability-enhanced medications. Additionally, the brominated aromatic ring provides a reactive site for further functionalization, enabling the synthesis of more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in pharmaceutical development. The use of trifluoromethyl groups has been extensively studied for their ability to modulate pharmacokinetic properties such as solubility and metabolic clearance. In particular, compounds containing trifluoromethyl groups often exhibit improved pharmacological activity and duration of action. This has led to increased interest in exploring derivatives of 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one for potential therapeutic applications.

The bromine substituent in the aromatic ring of 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one also plays a critical role in its chemical behavior. Brominated aromatic compounds are well-known for their reactivity in cross-coupling reactions, which are fundamental in modern organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, facilitating the creation of structurally complex molecules. The combination of a bromine atom and a trifluoromethyl group makes this compound an attractive candidate for further synthetic manipulation.

In the context of drug discovery, 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one serves as a versatile building block. Its structural features enable the synthesis of various pharmacophores that can interact with biological targets. For instance, modifications around the aromatic ring can lead to compounds with enhanced binding affinity to enzymes or receptors. This flexibility is particularly valuable in the pursuit of novel therapeutics targeting complex diseases such as cancer and inflammatory disorders.

Current research in medicinal chemistry is increasingly focusing on the development of fluorinated heterocycles, which are known for their improved pharmacological properties. The incorporation of fluorine atoms into heterocyclic structures can significantly alter their electronic and steric properties, leading to enhanced bioactivity. 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one fits well within this trend, as it contains both a trifluoromethyl group and an aromatic ring capable of forming heterocyclic derivatives.

The synthesis of 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the bromination of an appropriate precursor followed by trifluoromethylation at the desired position. Such synthetic strategies are integral to modern pharmaceutical research and development. The ability to efficiently produce this compound underscores its importance as a chemical intermediate.

The applications of 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one extend beyond academic research into industrial settings. Pharmaceutical companies are actively exploring fluorinated compounds for their potential as drug candidates due to their favorable pharmacokinetic profiles. The compound’s structural features make it a promising candidate for further optimization through structure-activity relationship studies.

In conclusion, 3-(2-bromo-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229269-91-2) is a compound with significant potential in pharmaceutical chemistry. Its unique structural attributes, including the presence of both a trifluoromethyl group and a brominated aromatic ring, make it a valuable intermediate for synthetic applications. Recent advancements in medicinal chemistry underscore its importance in drug discovery efforts aimed at developing novel therapeutic agents.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd